Glucuronic acid derivatives are a class of compounds derived from glucuronic acid, an important monosaccharide in the biochemistry and metabolism pathways. These derivatives exhibit diverse chemical functionalities including carboxyl groups, hydroxyl groups, and sometimes amino groups, which endow them with various biological activities. They play crucial roles in biotechnology applications such as drug conjugation, biosensors development, and diagnostics due to their ability to modify molecular properties and enhance reactivity or stability. In pharmaceutical research, glucuronic acid derivatives are utilized for the modification of drugs to improve their solubility, bioavailability, and pharmacokinetic profiles. They can also serve as building blocks in the synthesis of glycoconjugates, which have therapeutic potential in treating diseases like cancer and viral infections. Additionally, these derivatives find applications in environmental science for removing contaminants from water through adsorption or degradation processes. Overall, glucuronic acid derivatives offer versatile opportunities for innovation across multiple scientific disciplines, making them invaluable tools in modern chemical synthesis and biological research.